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Compound of Interest

Compound Name:
2-(2-Amino-4-

methoxyphenoxy)ethanol

CAS No.: 761441-16-1

Cat. No.: B3153599

Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-(2-Amino-4-

methylphenoxy)ethanol, a versatile chemical intermediate with significant potential in medicinal

chemistry and organic synthesis. This document elucidates its chemical identity,

physicochemical properties, synthesis methodologies, and key applications, with a focus on its

role as a building block for more complex molecules. The guide is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

A Note on Chemical Identification
Initial searches for "2-(2-Amino-4-methoxyphenoxy)ethanol" did not yield a conclusive CAS

(Chemical Abstracts Service) number, suggesting it may be a less common or incorrectly

named compound. However, the structurally similar compound, 2-(2-Amino-4-

methylphenoxy)ethanol, is well-documented. This guide will focus on the latter, under the

hypothesis that "methoxy" may have been a typographical error for "methyl".
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2-(2-Amino-4-methylphenoxy)ethanol is a specialty chemical with the CAS number 156564-82-

8. It is recognized for its utility as a versatile building block in the realms of organic synthesis

and medicinal chemistry.[1] Its molecular structure incorporates a primary amino group and an

ethanol chain attached to a substituted aromatic ring, bestowing upon it a dual functionality that

is highly valuable in the synthesis of complex molecules.[1]

Table 1: Chemical and Physical Properties

Property Value Source

CAS Number 156564-82-8 [1]

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.21 g/mol [1]

IUPAC Name
2-(2-amino-4-

methylphenoxy)ethanol
[1]

InChI Key
WCLGOXUDUDSLOC-

UHFFFAOYSA-N
[1]

Synthesis and Manufacturing
The synthesis of phenoxyethanol derivatives often involves the reaction of a substituted phenol

with a 2-haloethanol, followed by functional group manipulations. While specific patented

synthesis routes for 2-(2-Amino-4-methylphenoxy)ethanol are proprietary, a general plausible

synthetic pathway can be conceptualized.
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Caption: Generalized synthetic route to 2-(2-Amino-4-methylphenoxy)ethanol.

A common method for the preparation of similar amino-substituted phenoxyethanols involves

the ethoxylation of the corresponding aminophenol.

Experimental Protocol: Conceptual Synthesis

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,

condenser, and nitrogen inlet is charged with 2-amino-4-methylphenol and a suitable solvent

(e.g., a polar aprotic solvent like DMF).

Base Addition: A base (e.g., sodium hydride or potassium carbonate) is added to

deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.

Ethoxylation: 2-Chloroethanol or ethylene oxide is added portion-wise to the reaction mixture

at a controlled temperature.

Reaction Monitoring: The progress of the reaction is monitored by an appropriate technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

extracted. Purification is typically achieved through column chromatography on silica gel to

yield the desired 2-(2-Amino-4-methylphenoxy)ethanol.[1]

Applications in Research and Development
The primary utility of 2-(2-Amino-4-methylphenoxy)ethanol lies in its role as a chemical

intermediate for the synthesis of more elaborate molecules with potential biological activities.

Scaffold for Novel Hybrid Molecules
The presence of both an amino group and a hydroxyl group allows for a variety of chemical

transformations. Research on analogous phenoxyethanol derivatives has demonstrated their

utility in creating hybrid molecules. For instance, such compounds can be used in the design

and synthesis of novel molecules that combine different pharmacophores, such as pyrazole

and benzimidazole rings, which are then assessed for potential antimicrobial properties.[1]
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Caption: Synthetic utility of 2-(2-Amino-4-methylphenoxy)ethanol.

Precursor for Biologically Active Compounds
The structural motif of an amino-substituted phenoxyalkanol is present in various biologically

active compounds. The amino group can be readily diazotized and converted into a range of

other functional groups, or it can participate in condensation reactions to form heterocyclic

systems. The hydroxyl group provides a handle for introducing other functionalities through

esterification or etherification.

Safety and Handling
As with any laboratory chemical, 2-(2-Amino-4-methylphenoxy)ethanol should be handled with

appropriate safety precautions in a controlled laboratory environment. It is intended for

research use only and is not for diagnostic, therapeutic, or any other human or veterinary use.
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[1] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound.

Conclusion
2-(2-Amino-4-methylphenoxy)ethanol is a valuable chemical intermediate with a versatile

molecular structure. Its dual functionality makes it an attractive starting material for the

synthesis of more complex molecules, particularly in the field of medicinal chemistry for the

development of novel therapeutic agents. Further research into the applications of this

compound is likely to uncover new and innovative uses in organic synthesis.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(2-Amino-4-methylphenoxy)ethanol|CAS 156564-82-8 [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(2-Amino-4-
methylphenoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3153599/docs#an-in-depth-technical-guide-to-2-2-
amino-4-methylphenoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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